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Compound Name:
Benzyl 2-fluoro-4-

morpholinobenzoate

Cat. No.: B568059 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety information for

Benzyl 2-fluoro-4-morpholinobenzoate (CAS No. 1272756-24-7). Due to the limited publicly

available safety and toxicological data for this specific compound, this guide also includes

information on structurally related compounds, Benzyl Benzoate and Morpholine, to provide a

preliminary hazard assessment. All researchers handling this compound should exercise

extreme caution and implement rigorous safety protocols.

Executive Summary
Benzyl 2-fluoro-4-morpholinobenzoate is a chemical compound for which a comprehensive

safety profile has not been established. The available Safety Data Sheet (SDS) from

ChemicalBook indicates a significant lack of data regarding its hazards.[1] This guide

summarizes the known information and provides context by examining the safety profiles of its

structural components. The absence of detailed toxicological data underscores the necessity

for treating this compound as potentially hazardous and handling it with appropriate protective

measures.
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The following tables present the limited safety and physical property information available for

Benzyl 2-fluoro-4-morpholinobenzoate.

Table 1: Physical and Chemical Properties
Property Value Reference

CAS Number 1272756-24-7 [1]

Molecular Formula C18H18FNO3 [1]

Molecular Weight 315.339 g/mol [1]

Table 2: Hazard Identification
Hazard Classification Data Reference

GHS Classification No data available [1]

Pictogram(s) No data available [1]

Signal Word No data available [1]

Hazard Statement(s) No data available [1]

Precautionary Statement(s) No data available [1]

Table 3: First Aid Measures
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Exposure Route Recommended Action Reference

Inhalation

Move victim to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration and consult

a doctor immediately. Do not

use mouth-to-mouth

resuscitation if the victim

ingested or inhaled the

chemical.

[1]

Skin Contact

Take off contaminated clothing

immediately. Wash off with

soap and plenty of water.

Consult a doctor.

[1]

Eye Contact

Rinse with pure water for at

least 15 minutes. Consult a

doctor.

[1]

Ingestion

Rinse mouth with water. Do not

induce vomiting. Never give

anything by mouth to an

unconscious person. Call a

doctor or Poison Control

Center immediately.

[1]

Experimental Protocols
A search for specific experimental protocols used to determine the safety data for Benzyl 2-
fluoro-4-morpholinobenzoate yielded no results. The available SDS does not cite any

specific studies.[1]

Safety Profile of Structurally Related Compounds
To provide a preliminary risk assessment, the safety profiles of Benzyl Benzoate and

Morpholine are summarized below. These compounds represent the benzyl ester and
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morpholine moieties of the target molecule, respectively.

Benzyl Benzoate
Benzyl benzoate is an ester of benzyl alcohol and benzoic acid. It is used as a medication and

insect repellent.

Parameter Value Species Route Reference

LD50 (Acute

Oral)
1.68 - 2.8 g/kg Rat, Cat, Rabbit Oral

Developmental

Toxicity NOAEL
625 mg/kg/day Rat Oral

Hazard Statement

GHS Classification
Acute Toxicity, Oral (Category 4); Hazardous to

the aquatic environment, long-term (Category 2)

Signal Word Warning

Hazard Statements
H302: Harmful if swallowed. H411: Toxic to

aquatic life with long lasting effects.

Morpholine
Morpholine is an organic chemical compound having the chemical formula O(CH2CH2)2NH.

This heterocycle features both amine and ether functional groups.

Parameter Value Species Route Reference

LD50 (Acute

Oral)
1050 mg/kg Rat Oral

LC50 (Inhalation) 8000 ppm / 8H Rat Inhalation

LD50 (Dermal) 500 mg/kg Rabbit Dermal
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Hazard Statement

GHS Classification

Flammable liquids (Category 3); Acute toxicity,

Oral (Category 4); Acute toxicity, Inhalation

(Category 4); Acute toxicity, Dermal (Category

3); Skin corrosion/irritation (Category 1B);

Serious eye damage/eye irritation (Category 1)

Signal Word Danger

Hazard Statements

H226: Flammable liquid and vapor. H302+H332:

Harmful if swallowed or if inhaled. H311: Toxic in

contact with skin. H314: Causes severe skin

burns and eye damage.

Logical Workflow for Chemical Safety Assessment
The following diagram illustrates a generalized workflow for assessing the safety of a chemical

compound, particularly relevant when initial data is sparse.
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Caption: Generalized workflow for chemical safety assessment.
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Conclusion and Recommendations
The safety profile of Benzyl 2-fluoro-4-morpholinobenzoate is largely uncharacterized.

Based on the available information, or lack thereof, the following recommendations are crucial

for researchers, scientists, and drug development professionals:

Treat as Potentially Hazardous: In the absence of comprehensive safety data, this

compound should be handled as if it were hazardous.

Implement Strict Engineering Controls: Work should be conducted in a well-ventilated fume

hood to minimize inhalation exposure.

Utilize Appropriate Personal Protective Equipment (PPE): Standard PPE, including safety

goggles, a lab coat, and chemical-resistant gloves, is mandatory. Given the potential for

dermal toxicity based on the morpholine component, glove integrity is critical.

Prevent Environmental Release: Due to the unknown environmental effects and the aquatic

toxicity of the benzyl benzoate moiety, release into the environment must be avoided.

Further Testing Required: A comprehensive toxicological evaluation, including acute toxicity,

genotoxicity, and repeat-dose toxicity studies, is necessary to establish a complete safety

profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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